Cas no 79489-34-2 (Carbamimidothioic acid,3-(4-morpholinyl)propyl ester, monohydrochloride (9CI))

• Product Name: Carbamimidothioic acid,3-(4-morpholinyl)propyl ester, monohydrochloride (9CI)
• CAS No: 79489-34-2
• MF: C₈H₁₇N₃OS
• MW: 203.3050801754
• MDL: MFCD00041378
• CID: 555265
• PubChem ID: 2760135
• Update Time: 2025-05-22

Carbamimidothioic acid,3-(4-morpholinyl)propyl ester, monohydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid,3-(4-morpholinyl)propyl ester, monohydrochloride (9CI)
• 1-(3-MORPHOLINOPROPYL)-2-THIOUREA
• 2-[2-amino-6-(3-methyl-5-nitro-imidazol-4-yl)sulfanyl-purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• 2-Amino-6--9-β-D-ribofuranosyl-purin
• S-(3-methyl-5-nitro-3H-imidazol-4-yl)-6-thio-guanosine
• S-(3-Methyl-benzyl)-glutathion
• S-(3-Morpholino-propyl)-isothioharnstoff, Dihydrochlorid
• S-(3-morpholino-propyl)-isothiourea, dihydrochloride
• S--glutathion
• Thiamiprine riboside
• N-(3-morpholin-4-ylpropyl)thiourea
• FT-0709040
• CS-0244235
• SCHEMBL1640547
• AKOS000117919
• 79489-34-2
• [3-(morpholin-4-yl)propyl]thiourea
• A802375
• Z235344939
• 1-(3-morpholin-4-ylpropyl)thiourea
• EN300-27385
• N-(3-morpholinopropyl)thiourea
• N-[3-(Morpholin-4-yl)propyl]carbamimidothioic acid
• DTXSID00912215
• D85865
• 111538-46-6
• N-[3-(4-morpholinyl)propyl]thiourea
• ZAANQRSELTXKBG-UHFFFAOYSA-N
• (3-morpholin-4-yl-propyl)-thiourea
• WS-02984
• 3-(4-morpholinyl)propylthiourea
• 1-(3-Morpholinopropyl)thiourea
• 3-morpholin-4-ylpropylthiourea
• FT-0682109
• MFCD00041378

• MDL： MFCD00041378
• Inchi： 1S/C8H17N3OS/c9-8(13)10-2-1-3-11-4-6-12-7-5-11/h1-7H2,(H3,9,10,13)
• InChI Key： ZAANQRSELTXKBG-UHFFFAOYSA-N
• SMILES： S=C(N)NCCCN1CCOCC1

Computed Properties

• Exact Mass: 203.10900
• Monoisotopic Mass: 203.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 82.6Ų

Experimental Properties

• Melting Point: 129-131°C
• PSA: 82.61000
• LogP: 0.57100

Carbamimidothioic acid,3-(4-morpholinyl)propyl ester, monohydrochloride (9CI) Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Safety Term：26-36/37/39
• Risk Phrases：R36/37/38

Additional information on Carbamimidothioic acid,3-(4-morpholinyl)propyl ester, monohydrochloride (9CI)

Carbamimidothioic Acid, 3-(4-Morpholinyl)Propyl Ester, Monohydrochloride (9CI)

Carbamimidothioic acid, 3-(4-morpholinyl)propyl ester, monohydrochloride (9CI) is a compound with the CAS number 79489-34-2. This compound is a derivative of carbamimidothioic acid, which is a sulfur-containing organic compound with a wide range of applications in various fields. The presence of the morpholine group in its structure adds unique properties that make it valuable in chemical synthesis and research.

The molecular structure of carbamimidothioic acid, 3-(4-morpholinyl)propyl ester, monohydrochloride consists of a central carbamimidothioic acid moiety attached to a 3-(4-morpholinyl)propyl group. The morpholine ring is a six-membered heterocyclic structure containing one oxygen and one nitrogen atom. This arrangement imparts the compound with specific reactivity and stability, making it suitable for use in various chemical reactions and processes.

Recent studies have highlighted the potential of carbamimidothioic acid derivatives in the field of materials science. Researchers have explored their ability to act as precursors for the synthesis of advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. The sulfur atoms in the molecule play a crucial role in forming strong bonds with metal ions, which is essential for the stability and functionality of these materials.

In addition to its role in materials science, carbamimidothioic acid, 3-(4-morpholinyl)propyl ester, monohydrochloride has also been investigated for its potential applications in catalysis. The morpholine group enhances the compound's ability to act as a ligand in catalytic systems, facilitating various organic transformations. This property has led to its use in asymmetric catalysis and enantioselective reactions, which are critical in the pharmaceutical and fine chemical industries.

The synthesis of carbamimidothioic acid derivatives typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled the efficient preparation of these compounds with high purity and yield. For instance, researchers have developed novel routes using microwave-assisted synthesis and continuous flow reactors to streamline the production process.

From an analytical standpoint, carbamimidothioic acid, 3-(4-morpholinyl)propyl ester, monohydrochloride can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide insights into the molecular structure and functional groups present in the compound, ensuring accurate identification and quality control.

In terms of applications, carbamimidothioic acid derivatives are increasingly being explored for their potential in drug discovery. Their ability to bind to metal ions and form stable complexes makes them promising candidates for designing new drugs targeting metalloenzymes or metalloproteins. Furthermore, their sulfur-containing nature confers antioxidant properties, which could be beneficial in developing therapeutic agents for oxidative stress-related diseases.

The study of carbamimidothioic acid derivatives has also extended into environmental chemistry. Researchers have examined their role as chelating agents for heavy metals in contaminated environments. The ability of these compounds to form stable complexes with heavy metals such as lead and mercury makes them valuable tools for remediation efforts. Recent studies have focused on optimizing their performance under varying environmental conditions to enhance their effectiveness.

In conclusion, carbamimidothioic acid, 3-(4-morpholinyl)propyl ester, monohydrochloride (9CI) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for research and development in areas such as materials science, catalysis, drug discovery, and environmental chemistry. As advancements continue to be made in synthetic methods and application development, this compound is expected to play an increasingly important role in both academic research and industrial applications.